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Compound of Interest

Compound Name: 2-Amino-6-hydroxybenzoic acid

Cat. No.: B1282457

Audience: Researchers, scientists, and drug development professionals.

Introduction 2-Amino-6-hydroxybenzoic acid is a valuable building block in pharmaceutical
synthesis.[1] The purity of this compound is critical for the successful synthesis of downstream
products and active pharmaceutical ingredients (APIs). Recrystallization is a fundamental and
effective technique for purifying solid organic compounds, which relies on the differences in
solubility of the target compound and its impurities in a selected solvent at varying
temperatures. This document provides a detailed protocol for the purification of 2-Amino-6-
hydroxybenzoic acid by recrystallization, including solvent selection, experimental
procedures, and troubleshooting.

Physicochemical Properties of 2-Amino-6-
hydroxybenzoic Acid

A summary of the key physical and chemical properties of 2-Amino-6-hydroxybenzoic acid is
presented below. This data is essential for understanding the compound's behavior during the
purification process.
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Property Value Reference

Molecular Formula C7H7NOs3 [1112][3]

Molecular Weight 153.14 g/mol [2][3]

Appearance Light Brown to Brown Solid [1]

Melting Point ~148°C [1]

pKa 3.30 £ 0.25 (Predicted) [1]

Solubility Slightly soluble in DMSO and o
Methanol

Experimental Protocols
Solvent Selection

The choice of an appropriate solvent is the most critical step in recrystallization. An ideal
solvent should:

o Completely dissolve the compound at high temperatures (near the solvent's boiling point).
o Poorly dissolve the compound at low temperatures (room temperature or below).

» Dissolve impurities readily at all temperatures or not at all.

e Be chemically inert to the compound.

o Be volatile enough to be easily removed from the purified crystals.

Given the polar nature of 2-Amino-6-hydroxybenzoic acid, with its amino, hydroxyl, and
carboxylic acid functional groups, polar solvents are suitable candidates.[4] Water, ethanol,
methanol, or mixtures thereof are often good starting points.[4]

Protocol for Solvent Screening:

o Place approximately 20-30 mg of crude 2-Amino-6-hydroxybenzoic acid into several small
test tubes.
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e To each tube, add a different potential solvent (e.g., water, ethanol, methanol, ethyl acetate,
ethanol/water mixture) dropwise at room temperature, shaking after each addition. Observe
the solubility.

« |If the compound is insoluble or sparingly soluble at room temperature, gently heat the test
tube in a water bath. Continue adding the solvent dropwise until the solid dissolves
completely.

 Allow the solution to cool slowly to room temperature, and then place it in an ice-water bath.

o Observe the formation of crystals. The solvent that yields a large quantity of crystals upon
cooling is a good candidate for recrystallization.

Recrystallization Protocol

This protocol outlines the step-by-step procedure for purifying 2-Amino-6-hydroxybenzoic
acid.

Materials:

e Crude 2-Amino-6-hydroxybenzoic acid

o Selected recrystallization solvent (e.g., water or an ethanol/water mixture)
e Erlenmeyer flasks (at least two)

e Heating mantle or hot plate

e Buchner funnel and filter flask

« Filter paper

e Glass stirring rod

 Boiling chips

e Ice bath

Procedure:
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o Dissolution: Place the crude 2-Amino-6-hydroxybenzoic acid and a few boiling chips in an
Erlenmeyer flask. Add the minimum amount of the selected hot solvent to completely
dissolve the solid with gentle heating and stirring.[4] Adding too much solvent will reduce the
recovery yield.[5]

o Decolorization (Optional): If the solution is highly colored due to impurities, remove it from
the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a
few minutes. The charcoal will adsorb colored impurities.

» Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter
paper into a clean, pre-heated Erlenmeyer flask.[6][7] This step removes insoluble impurities
and activated charcoal (if used). Pre-heating the apparatus prevents premature
crystallization of the product on the funnel.[6]

o Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly and
undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure
crystals.[6] Once the flask reaches room temperature, place it in an ice bath for at least 30
minutes to maximize crystal formation.[4][6]

« |solation: Collect the purified crystals by vacuum filtration using a Buchner funnel and a clean
filter flask.[6]

e Washing: Wash the crystals on the filter paper with a small amount of ice-cold
recrystallization solvent to remove any remaining soluble impurities.[6][7]

» Drying: Allow the crystals to air-dry on the filter paper by drawing air through the funnel for
some time. For complete drying, transfer the crystals to a watch glass and place them in a
vacuum oven at a low temperature (e.g., 50-60°C) until a constant weight is achieved.[6]

lllustrative Data Presentation

The following table presents illustrative data from a typical recrystallization of an aromatic
amino acid, demonstrating the effectiveness of the purification process. Actual results may vary
depending on the initial purity and experimental conditions.
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Parameter Before Recrystallization After Recrystallization
) Off-white to Pale Yellow

Appearance Brownish Powder ) )
Crystalline Solid

Purity (by HPLC) ~94% >99%

Melting Point 145-148°C 147-149°C

Recovery Yield N/A 80-90% (Typical)

Visualizations

Experimental Workflow Diagram
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E‘Start: Crude 2-Amino-6-hydroxybenzoic acicD

:

1. Dissolution
Add minimum hot solvent to crude solid in Erlenmeyer flask.

Skip if not needed

2. Decolorization (Optional)
Add activated charcoal and boil.

1
|
1
|
|
v
3. Hot Filtration
Filter hot solution to remove insoluble impurities.

:

4. Crystallization
Cool filtrate slowly to room temperature, then in an ice bath,

:

5. Isolation
Collect crystals via vacuum filtration.

:

6. Washing
Wash crystals with small amount of ice-cold solvent.

:

7. Drying
Dry crystals in a vacuum oven.

End: Pure Crystalline Product

Click to download full resolution via product page

Caption: Workflow for the purification of 2-Amino-6-hydroxybenzoic acid.
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Logical Relationship Diagram

Conditions State of Components
Solvent Choice . . . )
Temperature (e.g., Water) Soluble Impurity 2-Amino-6-hydroxybenzoic acid
T
High Temp /ﬁgh & Low Temp
~

Low Temp

Click to download full resolution via product page

Caption: Relationship between conditions, components, and outcomes in recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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